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Compound Name: (6R)-FR054
Cat. No.: B15568375
Get Quote
. J

CAS Number: 10378-06-0

This technical guide provides an in-depth overview of (6R)-FR054, a sterecisomer of the potent
Hexosamine Biosynthetic Pathway (HBP) inhibitor, FRO54. This document is intended for
researchers, scientists, and professionals in drug development interested in the chemical
properties and biological context of this compound.

Introduction

(6R)-FRO054 is the (6R)-diastereomer of FR054, a small molecule inhibitor of
Phosphoglucomutase 3 (PGM3), a critical enzyme in the Hexosamine Biosynthetic Pathway.
While the corresponding (6S)-isomer, FR054 (CAS: 35954-65-5), has been identified as a
potent inhibitor of PGM3 with significant anti-cancer effects, (6R)-FR054 is characterized as the
less active isomer. Due to its reduced biological activity, (6R)-FR054 serves as an important
negative control in experiments to ensure that the observed effects of the (6S)-isomer are
specific to the inhibition of PGM3 and not due to off-target effects.

Chemical and Physical Properties

The fundamental chemical and physical properties of (6R)-FR054 are summarized in the table
below. These properties are essential for its handling, formulation, and use in experimental
settings.
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Property Value Reference

CAS Number 10378-06-0 [1][2]

Molecular Formula C14H19NOs [1][2]

Molecular Weight 329.31 g/mol [11[2]

Exact Mass 329.1111u [1112]
(3aR,5R,6R,7R,7aR)-5-
(acetoxymethyl)-2-methyl-

IUPAC Name 3a,5,6,7,7a-hexahydro-4H- [1][2]

pyrano[3,2-d]oxazole-6,7-diyl

diacetate

Canonical SMILES

CC1=N[C@H]2--INVALID-
LINK--
COC(=0)C)OC(=0)C">C@HO
C(=0)C

[1](2]

WZFQZRLQMXZMJA-

INChl Key [11[2]
RGDJUOJXSA-N
Semi-solid, waxy solid, or

Appearance [2]

viscous solid

Storage Conditions

Short term (days to weeks) at
0-4 °C; Long term (months to
years) at -20 °C. Should be
stored in a dry and dark

environment.

[1]2]

Purity

Typically >98%

[2]

Biological Context: The Hexosamine Biosynthetic
Pathway and PGM3

To understand the significance of (6R)-FR054 as a research tool, it is crucial to understand the

biological pathway its active isomer targets.
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The Hexosamine Biosynthetic Pathway (HBP) is a metabolic pathway that utilizes glucose to
produce UDP-N-acetylglucosamine (UDP-GIcNAc). UDP-GIcNAc is a vital building block for N-
linked and O-linked glycosylation of proteins and lipids, processes that are essential for proper
protein folding, stability, localization, and function.

PGM3 (Phosphoglucomutase 3), also known as N-acetylglucosamine-phosphate mutase, is a
key enzyme in the HBP. It catalyzes the conversion of N-acetylglucosamine-6-phosphate to N-
acetylglucosamine-1-phosphate. This step is critical for the subsequent synthesis of UDP-
GIcNAc.

Inhibition of PGM3 by the active (6S)-isomer, FR054, leads to a depletion of UDP-GIcNAc. This
has profound downstream effects, particularly in cancer cells which often exhibit an elevated
HBP flux to support their high rates of proliferation and survival.

Signaling Pathway of PGM3 Inhibition

The inhibition of PGM3 by FR054 disrupts cellular homeostasis, leading to Endoplasmic
Reticulum (ER) stress and the activation of the Unfolded Protein Response (UPR). The
following diagram illustrates this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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